Cas no 819862-74-3 (1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-)

• Product name: 1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-
• CAS No: 819862-74-3
• MF: C₈H₁₉NO₃S
• MW: 209.30636
• CID: 702179
• PubChem ID: 11447140

1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-
• 3-(2-methylbutan-2-ylamino)propane-1-sulfonic acid
• 819862-74-3
• DTXSID60466143
• SZRKEGMPNCFZAP-UHFFFAOYSA-N
• 3-(tert-amyl)amino-1-propanesulfonic acid
• SCHEMBL918261

• Inchi： InChI=1S/C8H19NO3S/c1-4-8(2,3)9-6-5-7-13(10,11)12/h9H,4-7H2,1-3H3,(H,10,11,12)
• InChI Key： SZRKEGMPNCFZAP-UHFFFAOYSA-N
• SMILES： CCC(C)(C)NCCCS(=O)(=O)O

Computed Properties

• Exact Mass: 209.10856464g/mol
• Monoisotopic Mass: 209.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.8Ų